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Compound of Interest

Compound Name: Strontium arsenite

CAS No.: 116035-04-2

Cat. No.: B1168252

Get Quote

These application notes provide detailed methodologies for researchers, scientists, and drug

development professionals to assess the bioavailability of strontium arsenite in soil. The

protocols described herein cover in vivo, in vitro, and chemical extraction methods, offering a

comprehensive approach to understanding the potential human health risks associated with

contaminated soil.

Introduction to Bioavailability Assessment
Bioavailability refers to the fraction of an ingested substance that is absorbed by the body and

becomes available for systemic distribution and metabolic processes.[1] In the context of soil

contamination, assessing the bioavailability of toxic compounds like strontium arsenite is

crucial for accurate human health risk assessment.[1] Assuming 100% bioavailability can lead

to overly conservative and costly remediation strategies. Therefore, determining the site-

specific bioavailability provides a more realistic measure of exposure and risk.

Bioaccessibility is a related term that refers to the fraction of a contaminant that is released

from its matrix (e.g., soil) in the gastrointestinal tract and is available for absorption.[2] In vitro
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bioaccessibility tests are often used as a rapid and cost-effective surrogate for more complex

and expensive in vivo bioavailability studies.[2][3]

This document outlines three primary methods for assessing the bioavailability of strontium and

arsenite from soil:

In Vivo Animal Studies: The most direct method for determining bioavailability.

In Vitro Bioaccessibility Assays: Laboratory tests that simulate human digestion to estimate

bioavailability.

Chemical Extraction Methods: Simpler tests that measure the easily extractable fraction of

contaminants.

In Vivo Bioavailability Assessment
In vivo methods directly measure the amount of a contaminant absorbed by a living organism

after ingesting contaminated soil.[4] Animal models, such as swine and mice, are commonly

used due to physiological similarities to humans.[5][6]

The juvenile swine model is frequently used for arsenic bioavailability studies.[6][7] The

following protocol is a generalized representation.

2.1.1 Materials

Test soil contaminated with strontium arsenite

Control soil (uncontaminated)

Strontium and arsenite standards for dosing

Juvenile swine

Metabolic cages for urine and feces collection

Blood collection supplies
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Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectrophotometer (AAS)

2.1.2 Procedure

Acclimation: House animals individually in metabolic cages for a period of acclimatization.

Provide a controlled diet and monitor their health.

Dosing:

Divide the animals into groups: a control group receiving uncontaminated soil, a group

receiving a known dose of soluble strontium and arsenite, and test groups receiving

different concentrations of the contaminated soil.

Administer the soil or dose orally.

Sample Collection:

Collect blood samples at predetermined time intervals to determine the pharmacokinetic

profile.[8]

Collect all urine and feces for the duration of the study to determine the mass balance of

the ingested contaminants.[6]

Sample Analysis:

Digest the blood, urine, and fecal samples using appropriate acid digestion methods.

Analyze the digested samples for strontium and arsenic concentrations using ICP-MS or

AAS.

Data Calculation:

Calculate the Relative Bioavailability (RBA) using the following formula:

RBA (%) = (Absorbed dose from soil / Absorbed dose from soluble form) x 100
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The absorbed dose is typically determined from the area under the blood concentration-

time curve or from the total amount excreted in the urine.[6]

Table 1: Key Parameters for In Vivo Bioavailability Study

Parameter Description Example Value

Animal Model Species used for the study Juvenile Swine

Number of Animals Per group 5-10

Dosing Regimen
Contaminant concentration

and frequency
Single oral dose

Blood Sampling Times Post-dosing time points 0, 2, 4, 8, 12, 24, 48, 72 hours

Urine/Feces Collection Duration of collection 7 days

Analytical Method
For strontium and arsenic

quantification
ICP-MS

In Vitro Bioaccessibility Assessment
In vitro methods simulate the conditions of the human gastrointestinal tract to measure the

bioaccessible fraction of a contaminant.[2] These methods are faster and less expensive than

in vivo studies and can be used to screen a large number of samples.[2]

The PBET is a two-stage sequential extraction that simulates the gastric and intestinal phases

of digestion.[2][9]

3.1.1 Materials

Test soil

Gastric solution: 0.4 M glycine, pH adjusted to 1.5 with HCl

Intestinal solution: Prepared by titrating the gastric solution from the first stage to pH 7.0 with

sodium bicarbonate or sodium carbonate, and adding bile and pancreatin.

Water bath shaker maintained at 37°C

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://pubs.geoscienceworld.org/msa/rimg/article/79/1/451/141097/Using-In-Vivo-Bioavailability-and-or-In-Vitro
https://assets.publishing.service.gov.uk/media/5a7c379340f0b674ed20f9c5/sp5-062-tr-1-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a7c379340f0b674ed20f9c5/sp5-062-tr-1-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a7c379340f0b674ed20f9c5/sp5-062-tr-1-e-e.pdf
https://pubs.acs.org/doi/10.1021/es950057z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge

0.45 µm filters

ICP-MS or AAS

3.1.2 Procedure

Gastric Phase:

Add 1 gram of soil to 100 mL of the gastric solution in a sealed container.

Place the container in a water bath shaker at 37°C and agitate for 1 hour.

After 1 hour, withdraw a sample of the solution.

Centrifuge the sample and filter the supernatant through a 0.45 µm filter. This represents

the gastric bioaccessible fraction.

Intestinal Phase:

To the remaining solution from the gastric phase, add bile and pancreatin and titrate to pH

7.0 with sodium carbonate/bicarbonate.[2]

Return the container to the water bath shaker at 37°C and agitate for an additional 4

hours.

After 4 hours, withdraw a sample of the solution.

Centrifuge the sample and filter the supernatant through a 0.45 µm filter. This represents

the intestinal bioaccessible fraction.

Analysis:

Analyze the filtered gastric and intestinal extracts for strontium and arsenic concentrations

using ICP-MS or AAS.
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The SBET is a simplified version of the PBET that only simulates the gastric phase, as this is

often where the majority of metal solubilization occurs.[10][11]

3.2.1 Materials

Test soil

Extraction fluid: 0.4 M glycine, pH adjusted to 1.5 with concentrated HCl

Water bath shaker maintained at 37°C

Centrifuge

0.45 µm filters

ICP-MS or AAS

3.2.2 Procedure

Extraction:

Add 1 gram of soil to 100 mL of the extraction fluid in a sealed container.

Place the container in a water bath shaker at 37°C and agitate for 1 hour.

Sample Preparation:

After 1 hour, remove the container and allow the soil to settle.

Withdraw a sample of the supernatant.

Centrifuge the sample and filter through a 0.45 µm filter.

Analysis:

Analyze the filtered extract for strontium and arsenic concentrations using ICP-MS or AAS.

Table 2: Comparison of In Vitro Bioaccessibility Methods
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Parameter PBET SBET

Phases Simulated Gastric and Intestinal Gastric Only

Gastric Phase pH 1.5 1.5

Intestinal Phase pH 7.0 N/A

Extraction Time
1 hour (gastric) + 4 hours

(intestinal)
1 hour

Key Reagents
Glycine, HCl, Sodium

Bicarbonate, Bile, Pancreatin
Glycine, HCl

Endpoint
Bioaccessible Sr and As in

gastric and intestinal phases

Bioaccessible Sr and As in

gastric phase

Chemical Extraction Methods
Chemical extraction methods use specific reagents to selectively extract different forms of

metals from the soil. Sequential extraction procedures provide information on the distribution of

metals in different soil fractions, which can be related to their mobility and potential

bioavailability.[12][13]

This protocol is a generalized three-step sequential extraction procedure.

4.1.1 Materials

Test soil

Step 1 Extractant: 0.11 M Acetic Acid (for exchangeable and carbonate-bound fraction)

Step 2 Extractant: 0.5 M Hydroxylamine hydrochloride (for reducible fraction, bound to Fe-

Mn oxides)

Step 3 Extractant: 8.8 M Hydrogen peroxide followed by 1 M Ammonium acetate (for

oxidizable fraction, bound to organic matter and sulfides)

Centrifuge
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Shaker

ICP-MS or AAS

4.1.2 Procedure

Step 1: Exchangeable and Carbonate-Bound Fraction

Add 20 mL of 0.11 M acetic acid to 0.5 g of soil.

Shake for 16 hours at room temperature.

Centrifuge and collect the supernatant for analysis.

Wash the remaining soil with deionized water.

Step 2: Reducible Fraction

Add 20 mL of 0.5 M hydroxylamine hydrochloride to the soil residue from Step 1.

Shake for 16 hours at room temperature.

Centrifuge and collect the supernatant for analysis.

Wash the remaining soil with deionized water.

Step 3: Oxidizable Fraction

Add 8.8 M hydrogen peroxide to the soil residue from Step 2 and digest.

After digestion, add 1 M ammonium acetate.

Shake for 16 hours at room temperature.

Centrifuge and collect the supernatant for analysis.

Analysis:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the extracts from each step for strontium and arsenic concentrations using ICP-

MS or AAS.

Table 3: Summary of Sequential Extraction Fractions

Extraction Step Reagent Target Fraction
Implied
Bioavailability

1 0.11 M Acetic Acid
Exchangeable and

Carbonate-bound
High

2
0.5 M Hydroxylamine

hydrochloride

Bound to Fe-Mn

oxides (reducible)
Moderate

3
8.8 M H₂O₂ + 1 M

NH₄OAc

Bound to organic

matter and sulfides

(oxidizable)

Low
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Caption: In Vivo Bioavailability Assessment Workflow.
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Caption: Physiologically Based Extraction Test (PBET) Workflow.
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Caption: Sequential Chemical Extraction Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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